Cas no 110472-09-8 (Benzeneacetonitrile, a-hexyl-3-phenoxy-)

• Product Name: Benzeneacetonitrile, a-hexyl-3-phenoxy-
• CAS No: 110472-09-8
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 226023
• PubChem ID: 184216
• Update Time: 2025-04-19

Benzeneacetonitrile, a-hexyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hexyl-3-phenoxy-
• 2-(3-phenoxyphenyl)octanenitrile
• AC1L4EFW
• AC1Q4QQZ
• ACMC-20ctw3
• AG-K-12031
• AR-1C7432
• CTK4A6903
• DTXSID70911699
• 110472-09-8
• Benzeneacetonitrile, alpha-hexyl-3-phenoxy-

• Inchi： 1S/C20H23NO/c1-2-3-4-6-10-18(16-21)17-11-9-14-20(15-17)22-19-12-7-5-8-13-19/h5,7-9,11-15,18H,2-4,6,10H2,1H3
• InChI Key： OLIJKQSOVMFBSJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#N)CCCCCC

Computed Properties

• Exact Mass: 293.17809
• Monoisotopic Mass: 293.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02